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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(and-6)-Chloromethyl-2',7'-dichlorodihydrofluorescein diacetate (5-CM-H2Dcfda) is a widely

used fluorescent probe for the detection of intracellular reactive oxygen species (ROS). Its

ability to readily diffuse across cell membranes and become fluorescent upon oxidation makes

it a valuable tool for assessing oxidative stress in various cell types. These application notes

provide detailed protocols and quantitative data for the use of 5-CM-H2Dcfda in specific cell

lines, aiding researchers in the design and execution of experiments to investigate cellular

redox states.

The principle of the assay is based on the diffusion of the non-fluorescent 5-CM-H2Dcfda into

the cell.[1] Inside the cell, intracellular esterases cleave the acetate groups, and the

chloromethyl group reacts with intracellular glutathione and other thiols, trapping the probe

within the cell.[2] Subsequent oxidation by various ROS, such as hydrogen peroxide, hydroxyl

radicals, and peroxynitrite, converts the non-fluorescent molecule into the highly fluorescent

2',7'-dichlorofluorescein (DCF).[1][2] The resulting fluorescence intensity is directly proportional

to the level of intracellular ROS.
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The optimal conditions for 5-CM-H2Dcfda staining can vary between cell lines. The following

table summarizes recommended starting concentrations and incubation times for various cell

types as reported in the literature. It is crucial to optimize these parameters for your specific cell

line and experimental conditions.[3]

Cell Line

5-CM-
H2Dcfda
Concentrati
on

Incubation
Time &
Temperatur
e

Positive
Control

Detection
Method

Reference

Human

Thyroid

Epithelial

(HTori-3.1)

10 µmol/L
45 min at

37°C

H₂O₂ (1–50

µmol/L)

Flow

Cytometry
[1]

Feline

Astrocyte

(G355-5)

10 mM stock

diluted

(specific final

concentration

not stated)

15-30 min at

37°C
H₂O₂

Flow

Cytometry
[4]

Human

Colorectal

Cancer

(HCT116)

10 µM
30 min at

37°C

Ferrous

sulfate (100

µM) or

Doxorubicin

(10 µM)

Fluorescence

Microscopy &

Plate Reader

[5]

Human

Leukemia

(Jurkat)

1 µM
30 min in the

dark
Not specified Not specified [6]

General

Adherent

Cells

1-10 µM 5-30 min Not specified

Fluorescence

Microscopy

or Flow

Cytometry

[7]

General

Suspension

Cells

1-10 µM 5-30 min Not specified

Fluorescence

Microscopy

or Flow

Cytometry

[7]
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Mandatory Visualization
Signaling Pathway of 5-CM-H2Dcfda Action
Caption: Mechanism of 5-CM-H2Dcfda for intracellular ROS detection.

Experimental Workflow for ROS Detection
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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